Cas no 10242-02-1 (5-Methyl-1H-indole-3-carboxylic acid)

5-Methyl-1H-indole-3-carboxylic acid structure
10242-02-1 structure
Product Name:5-Methyl-1H-indole-3-carboxylic acid
CAS No:10242-02-1
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD06203285
CID:136335
PubChem ID:18385291
Update Time:2024-11-04

5-Methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1H-indole-3-carboxylic acid
    • 1H-Indole-3-carboxylicacid, 5-methyl-
    • 5-methylindole-3-carboxylic acid
    • PubChem15892
    • 1H-Indole-3-carboxylic acid, 5-methyl-
    • 3-carboxy-5-methylindole
    • 5-methylindole-3-formic acid
    • TZNAHYKFVSHGDA-UHFFFAOYSA-N
    • RP23716
    • SY046824
    • AB0034457
    • ST24188
    • A800572
    • 1H-Indole-3-carboxylicacid,5-methyl-
    • FT-0687186
    • Z1138836780
    • CS-W022409
    • EN300-120219
    • 5-Methyl-indole-3-carboxylic acid
    • 5-Methyl-1H-indole-3-carboxylicacid
    • AKOS005259106
    • AMY2818
    • J-517727
    • Q-101971
    • DTXSID90593330
    • MFCD06203285
    • SB30238
    • FS-3493
    • 10242-02-1
    • SCHEMBL3976054
    • ALBB-035462
    • DB-003536
    • MDL： MFCD06203285
    • Inchi： 1S/C10H9NO2/c1-6-2-3-9-7(4-6)8(5-11-9)10(12)13/h2-5,11H,1H3,(H,12,13)
    • InChI Key： TZNAHYKFVSHGDA-UHFFFAOYSA-N
    • SMILES： OC(C1=CNC2C=CC(C)=CC=21)=O

Computed Properties

  • Exact Mass: 175.06300
  • Monoisotopic Mass: 175.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 53.1

Experimental Properties

  • Density: 1.34
  • Boiling Point: 421.2℃ at 760 mmHg
  • Flash Point: 208.5°C
  • Refractive Index: 1.696
  • PSA: 53.09000
  • LogP: 2.17450

5-Methyl-1H-indole-3-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-1H-indole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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5-Methyl-1H-indole-3-carboxylic acid
 10242-02-1 96%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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M321273-100mg
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 $ 50.00 2022-06-02
TRC
M321273-250mg
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250mg
 $ 60.00 2022-06-02
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M321273-500mg
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 $87.00 2023-05-17
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M321273-1g
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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5-Methyl-1H-indole-3-carboxylic acid
 10242-02-1 95+%
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 81.0CNY 2021-08-04
Chemenu
CM109353-5g
5-Methyl-1H-indole-3-carboxylic acid
 10242-02-1 95%
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Chemenu
CM109353-10g
5-Methyl-1H-indole-3-carboxylic acid
 10242-02-1 95%
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Chemenu
CM109353-25g
5-Methyl-1H-indole-3-carboxylic acid
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